Cas no 37806-39-6 (3-(2-methylpropoxy)phenylmethanamine)

• Product Name: 3-(2-methylpropoxy)phenylmethanamine
• CAS No: 37806-39-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2190078
• PubChem ID: 16783323
• Update Time: 2025-06-08

3-(2-methylpropoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-Isobutoxyphenyl)methanamine hydrochloride
• [3-(2-methylpropoxy)phenyl]methanamine,hydrochloride
• CS-0251297
• (3-Isobutoxyphenyl)methanamine
• [3-(2-methylpropoxy)phenyl]methanamine
• STK899017
• EN300-54274
• 821-136-4
• AKOS000138862
• SCHEMBL20825574
• 1-[3-(2-methylpropoxy)phenyl]methanamine
• (3-(2-Methylpropoxy)phenyl)methanamine
• 37806-39-6
• Z239604656
• BBL031412
• 3-(2-methylpropoxy)phenylmethanamine

• Inchi： 1S/C11H17NO/c1-9(2)8-13-11-5-3-4-10(6-11)7-12/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： DLOAJJCCFGJMBQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CN)C=1)CC(C)C

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 276.3±15.0 °C at 760 mmHg
• Flash Point: 255.3±24.6 °C

3-(2-methylpropoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(2-methylpropoxy)phenylmethanamine

Comprehensive Overview of 3-(2-methylpropoxy)phenylmethanamine (CAS 37806-39-6): Properties, Applications, and Industry Insights

3-(2-methylpropoxy)phenylmethanamine (CAS 37806-39-6) is a specialized organic compound with a unique molecular structure, combining a phenylmethanamine backbone with a 2-methylpropoxy substituent. This configuration grants the molecule distinct physicochemical properties, making it valuable in pharmaceutical research, material science, and fine chemical synthesis. The compound’s CAS registry number (37806-39-6) ensures precise identification in global databases, addressing the growing demand for traceability in chemical supply chains.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 3-(2-methylpropoxy)phenylmethanamine. Researchers are exploring its potential as a building block for bioactive molecules, particularly in designing central nervous system (CNS) modulators. Its amine functional group and ether linkage offer versatility in synthetic pathways, aligning with the industry’s shift toward sustainable synthesis and atom economy. These attributes position the compound as a candidate for high-throughput screening platforms.

The compound’s solubility profile and stability under physiological conditions are frequently queried in scientific forums. Studies indicate that the 2-methylpropoxy moiety enhances lipophilicity, a critical factor in drug bioavailability optimization. This property has spurred investigations into its role in prodrug formulations, where controlled release mechanisms are paramount. Additionally, its low ecotoxicity aligns with REACH compliance standards, a key concern for European chemical manufacturers.

In material science, 3-(2-methylpropoxy)phenylmethanamine (CAS 37806-39-6) serves as a precursor for polymeric coatings with tailored adhesion properties. Its incorporation into epoxy resins improves crosslinking efficiency, addressing industrial demands for high-performance composites. The compound’s thermal stability (up to 250°C) makes it suitable for electronic encapsulation applications, a niche highlighted in patent literature over the past decade.

Analytical methodologies for 3-(2-methylpropoxy)phenylmethanamine quantification are another focal point. Advanced techniques like UHPLC-MS/MS and NMR spectroscopy are employed to ensure purity ≥98%, a benchmark for GMP-certified production. Regulatory bodies emphasize impurity profiling, especially for pharmaceutical intermediates, driving innovation in quality control protocols.

Market intelligence reveals a 12% CAGR growth for specialty amines like 3-(2-methylpropoxy)phenylmethanamine, fueled by bioconjugation technologies and ADC (antibody-drug conjugate) development. Suppliers are increasingly adopting blockchain-enabled documentation to meet FDA 21 CFR Part 11 requirements, reflecting broader digitalization trends in chemical logistics.

Environmental considerations are integral to discussions about 37806-39-6. The compound’s biodegradation pathway has been modeled using OECD 301 guidelines, showing >60% mineralization in 28 days—a metric critical for green chemistry certifications. Such data supports its inclusion in EPA’s Safer Choice Program inventories, appealing to eco-conscious formulators.

Future research directions may explore 3-(2-methylpropoxy)phenylmethanamine’s role in photoredox catalysis or metal-organic frameworks (MOFs), areas gaining traction in ACS publications. Collaborative efforts between academia and CDMOs could unlock novel applications, particularly in targeted drug delivery systems—a hot topic in PubMed-indexed journals.